Cas no 39102-58-4 (1H-Pyrazole-4-carboxamide,3-amino-1-b-D-ribofuranosyl-)
39102-58-4 structure
Product Name:1H-Pyrazole-4-carboxamide,3-amino-1-b-D-ribofuranosyl-
CAS No:39102-58-4
MF:C9H14N4O5
MW:258.231261730194
CID:318860
PubChem ID:289019
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide,3-amino-1-b-D-ribofuranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide,3-amino-1-b-D-ribofuranosyl-
- 3-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrazole-4-carboxamide
- 3-amino-1-pentofuranosyl-1h-pyrazole-4-carboxamide
- AC1L6ARY
- AC1Q5D3C
- AR-1F1697
- NSC150413
- DTXSID50302349
- 39102-58-4
- NSC-150413
-
- Inchi: 1S/C9H14N4O5/c10-7-3(8(11)17)1-13(12-7)9-6(16)5(15)4(2-14)18-9/h1,4-6,9,14-16H,2H2,(H2,10,12)(H2,11,17)
- InChI Key: NYDTYQKZNSHVCA-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C=C(C(N)=O)C(N)=N1)O)O
Computed Properties
- Exact Mass: 258.09652
- Monoisotopic Mass: 258.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 157Ų
Experimental Properties
- Density: 2.06
- Boiling Point: 650.8°C at 760 mmHg
- Flash Point: 347.4°C
- Refractive Index: 1.821
- PSA: 156.85
- LogP: -1.54280
1H-Pyrazole-4-carboxamide,3-amino-1-b-D-ribofuranosyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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